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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

These application notes provide a summary of the key findings and methodologies for the

adsorption of the textile dye Direct Orange 102 (DO102) onto activated carbon derived from

Thevetia neriifolia Juss wood (TNJAC). The data indicates that TNJAC is a promising

adsorbent for the removal of DO102 from aqueous solutions.

The adsorption process is influenced by several operational parameters including pH,

temperature, and initial dye concentration. Kinetic studies reveal that the adsorption follows a

pseudo-second-order model, suggesting that the rate-limiting step may be chemisorption.[1]

The equilibrium data is well-described by the Langmuir isotherm model, which points to

monolayer coverage of the dye molecules on a homogeneous adsorbent surface.[2]

Thermodynamic analysis shows the adsorption to be a spontaneous and exothermic process.

Data Presentation
The following tables summarize the quantitative data from the adsorption studies of Direct

Orange 102 on TNJAC activated carbon.

Table 1: Effect of pH on Direct Orange 102 Adsorption[2]

pH Adsorption Percentage (%)

2 41

12 75
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Table 2: Adsorption Isotherm Parameters for Direct Orange 102

Isotherm
Model

Parameters 30°C 40°C 50°C

Langmuir Q₀ (mg/g) 9.442 17.54 33.00

bₗ (x10⁻³ L/mg) 0.2176 3.434 0.0723

r² 0.9899 0.9976 0.9951

Freundlich n 17.06 10.35 4.24

k₟ (mg¹⁻¹/ⁿ L¹/ⁿ

g⁻¹)
7.70 11.22 1.17

r² 0.9509 0.6724 0.9625

Note: The Langmuir model provides a better fit for the experimental data.

Table 3: Pseudo-Second-Order Kinetic Model Parameters

Parameter Value Range

Correlation Coefficient (r²) 0.9311 < r² < 0.9871

Rate Constant (k₂) at 50-100 mg/L (g/mg/min) Decreases from 24.982 x 10⁻⁴ to 6.811 x 10⁻⁴

Rate Constant (k₂) at 30-50°C (g/mg/min) Increases from 9.599 x 10⁻⁴ to 11.740 x 10⁻⁴

Table 4: Thermodynamic Parameters for Adsorption of Direct Orange 102

Temperature (°C) ΔH° (kJ/mol) ΔS° (J/mol·K) ΔG° (kJ/mol)

30 -0.599 2.461 -548.16

40 -0.599 2.461 -425.21

50 -0.599 2.461 -194.15
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Note: The negative ΔG° values indicate a spontaneous process, while the negative ΔH° value

suggests the adsorption is exothermic. The positive ΔS° points to increased randomness at the

solid-liquid interface.

Experimental Protocols
Protocol 1: Preparation of Activated Carbon (TNJAC)

This protocol details the preparation of activated carbon from the wood of Thevetia neriifolia

Juss.[3]

Collection and Pre-treatment: Collect plant waste material (Thevetia neriifolia Juss wood).

Acid Digestion: Place the material in a boiling solution of 40% phosphoric acid (H₃PO₄) for 1

hour.

Impregnation: Allow the material to remain in the acid solution at room temperature for 24

hours.

Carbonization: Separate the impregnated material, air dry it, and then carbonize it in a muffle

furnace at 400°C.[3]

Activation: Powder the carbonized material and activate it in a muffle furnace at 800°C for 10

minutes.[3]

Washing and Drying: Wash the activated carbon thoroughly with water to remove any

residual acid.

Final Preparation: Dry the final product at 110°C, sieve to the desired particle size, and store

in an airtight container for subsequent use.

Protocol 2: Batch Adsorption Experiments

This protocol describes the procedure for conducting batch adsorption studies to evaluate the

removal of Direct Orange 102.[3]

Stock Solution Preparation: Prepare a stock solution of Direct Orange 102 (Molecular

Formula: C₃₄H₂₁N₆Na₃O₁₁S₂, Molecular Weight: 822.66) by dissolving a known quantity of
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the dye in double-distilled water.[3][4] Prepare experimental solutions of desired

concentrations (e.g., 50 mg/L to 100 mg/L) by diluting the stock solution.

Adsorption Setup: In a series of flasks, add a fixed amount of the prepared activated carbon

(adsorbent) to 100 mL of the dye solution with a known initial concentration.[3]

Agitation: Place the flasks in a temperature-controlled shaker and agitate at a constant

speed (e.g., 180 rpm).[3]

Parameter Variation:

Effect of Contact Time: Withdraw samples at predetermined time intervals (e.g., up to 90

minutes) to determine the equilibrium time.

Effect of pH: Adjust the initial pH of the dye solutions (e.g., from pH 2 to 12) using HCl or

NaOH before adding the adsorbent.

Effect of Initial Concentration: Vary the initial dye concentration (e.g., 50 mg/L, 100 mg/L)

while keeping other parameters constant.

Effect of Temperature: Conduct experiments at different temperatures (e.g., 30°C, 40°C,

50°C) to study the thermodynamics of the process.

Sample Collection: At the end of each experiment or time interval, withdraw the sample and

separate the adsorbent from the solution by centrifugation.[3]

Analysis: Analyze the supernatant for the residual concentration of Direct Orange 102.[3]

Protocol 3: Analytical Measurement

Apparatus: Use a UV-Visible Spectrophotometer.

Procedure: Measure the absorbance of the supernatant at the maximum wavelength

(λ_max) corresponding to Direct Orange 102.

Quantification: Determine the concentration of the dye from a pre-calibrated curve of

absorbance versus concentration.
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Calculation: Calculate the percentage of dye removal and the adsorption capacity (qₑ, mg/g)

using the initial and final dye concentrations.
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Caption: Workflow for the preparation of activated carbon (TNJAC).
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Caption: Experimental workflow for batch adsorption studies.
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Caption: Logical relationships in the analysis of adsorption data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes: Adsorption of Direct Orange 102 on
Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607268#direct-orange-102-adsorption-studies-on-
activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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